3,3-Diethyl-5-methyloxolan-2-ol

• CAS No.: 62036-38-8
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 3,3-diethyl-5-methyloxolan-2-ol
• InChI: InChI=1S/C9H18O2/c1-4-9(5-2)6-7(3)11-8(9)10/h7-8,10H,4-6H2,1-3H3
• InChI Key: OVIKHDIQQAKHFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(OC1O)C)CC

Description

3,3-Diethyl-5-methyloxolan-2-ol is a tetrahydrofuran (oxolan) derivative with a secondary alcohol functional group at position 2. Its structure includes diethyl substituents at the 3-positions and a methyl group at position 3. The compound’s stereochemistry and substituent arrangement influence its physical properties, reactivity, and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Diethyl-5-methyloxolan-2-ol can be achieved through various methods. One common approach involves the cyclization of a suitable precursor, such as 3,3-Diethyl-5-methylpentan-1,5-diol, under acidic conditions. The reaction typically proceeds via an intramolecular nucleophilic substitution mechanism, where the hydroxyl group at the fifth position attacks the carbonyl carbon, leading to the formation of the oxolane ring.

Industrial Production Methods

In an industrial setting, the production of 3,3-Diethyl-5-methyloxolan-2-ol may involve the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions, such as temperature, pressure, and catalyst concentration, are optimized to maximize yield and minimize by-products. Additionally, purification techniques like distillation and recrystallization are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3,3-Diethyl-5-methyloxolan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be employed for substitution reactions.

Major Products Formed

Oxidation: The major products include 3,3-Diethyl-5-methyloxolan-2-one (a ketone) or 3,3-Diethyl-5-methyloxolan-2-al (an aldehyde).

Reduction: The major product is 3,3-Diethyl-5-methyloxolan-2-ol (an alcohol).

Substitution: The major products depend on the substituent introduced, such as 3,3-Diethyl-5-methyloxolan-2-chloride or 3,3-Diethyl-5-methyloxolan-2-amine.

Scientific Research Applications

3,3-Diethyl-5-methyloxolan-2-ol has several applications in scientific research:

Chemistry: It is used as a solvent and a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and as a stabilizer in various formulations.

Mechanism of Action

The mechanism of action of 3,3-Diethyl-5-methyloxolan-2-ol involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, affecting their structure and function. Additionally, the compound can undergo metabolic transformations, leading to the formation of active metabolites that exert their effects through various biochemical pathways.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Key Compounds Analyzed :

5-(3,3-Dichloroprop-2-enyl)-5-methyloxolan-2-one () Molecular Formula: C₈H₁₀O₂Cl₂ Functional Groups: Oxolanone (cyclic ester), dichloropropenyl substituent. Molar Mass: 209.07 g/mol.

(2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol ()

• Molecular Formula: C₇H₁₀O₃
• Functional Groups: Oxolan ring, ethynyl, hydroxymethyl, and secondary alcohol.
• Molar Mass: ~142.15 g/mol.

3,4-Bis(2H-1,3-benzodioxol-5-ylmethyl)oxolan-2-ol ()

• Functional Groups: Oxolan ring, benzodioxole substituents, secondary alcohol.

3-(Diethylamino)-2,2-dimethyl-propan-1-ol () Molecular Formula: C₉H₂₁NO Functional Groups: Primary alcohol, diethylamino group. Molar Mass: 159.27 g/mol.

Comparison Table :

Compound	Molar Mass (g/mol)	Key Functional Groups	Substituent Effects
3,3-Diethyl-5-methyloxolan-2-ol	~186.27*	Secondary alcohol, oxolan ring	Diethyl (steric bulk), methyl (moderate polarity)
5-(3,3-Dichloroprop-2-enyl)-5-methyloxolan-2-one	209.07	Cyclic ester (oxolanone), Cl substituents	Electron-withdrawing Cl groups enhance reactivity
(2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol	142.15	Ethynyl, hydroxymethyl, alcohol	Ethynyl (rigidity), hydroxymethyl (polarity)
3,4-Bis(benzodioxolylmethyl)oxolan-2-ol	Not provided	Benzodioxole substituents, alcohol	Aromatic groups (bulk, reduced solubility)
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	159.27	Primary alcohol, diethylamino	Amino group (basic), dimethyl (steric hindrance)

*Estimated based on molecular formula C₁₀H₂₀O₂.

Physical and Chemical Properties

• Density and Polarity: The diethyl and methyl groups in 3,3-Diethyl-5-methyloxolan-2-ol likely result in a density lower than chlorine-containing analogs (e.g., 0.875 g/cm³ for 3-(Diethylamino)-2,2-dimethyl-propan-1-ol ). Polar hydroxyl groups increase solubility in polar solvents compared to non-polar dithiolane derivatives (e.g., C₁₅H₂₀OS₂ in ).
• Thermal Stability: Oxolan derivatives with electron-withdrawing groups (e.g., dichloropropenyl in ) may decompose at lower temperatures than aliphatic alcohols. Strong oxidizers are incompatible with alcohols like 3-(Diethylamino)-2,2-dimethyl-propan-1-ol , suggesting similar reactivity for the target compound.